2-(4-Ethylphenyl)benzo[d]thiazole

• IUPAC Name: 2-(4-ethylphenyl)-1,3-benzothiazole
• InChI: InChI=1S/C15H13NS/c1-2-11-7-9-12(10-8-11)15-16-13-5-3-4-6-14(13)17-15/h3-10H,2H2,1H3
• InChI Key: XOWDLFMSCSZBEP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC3=CC=CC=C3S2
• Molecular Formula: C15H13NS
• Molecular Weight: 239.3 g/mol

Description

2-(4-Ethylphenyl)benzo[d]thiazole is a chemical compound with the molecular formula C15H13NS. It has a molecular weight of 239.34. The compound is a solid at room temperature.

Molecular Structure Analysis

The thiazole ring is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicates more negatively charged nitrogen than carbon and sulfur atoms, which are neutral. Substituents at position-2 and -4 may not only alter the orientation types, but also shield the nucleophilicity of nitrogen.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 239.34. The compound is stored at a temperature of 2-8°C.

Scientific Research Applications

Antimicrobial and Antioxidant Properties

• Microwave-assisted synthesis of α-aminophosphonate/phosphinate derivatives of 2-(benzo[d]thiazol-2-yl)phenylamino showed potent antimicrobial and antioxidant properties, with some compounds exhibiting effective antibacterial and antifungal activities (Basha et al., 2016).
• 2-(Benzo[d]thiazol-2-yl) phenyl-4-nitrophenyl alkyl/aryl substituted phosphoramidate derivatives demonstrated promising inhibition activity against bacterial strains and fungi (Reddy et al., 2018).

Drug Discovery and Building Blocks

• The synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives provided new building blocks in drug discovery, offering the possibility to explore the chemical space around the molecule as a ligand for various targets (Durcik et al., 2020).

Security Ink Application

• A novel half-cut cruciform based on 2-(benzo[d]thiazol-2-yl)vinyl exhibited morphology-dependent fluorochromism, potentially useful for security ink applications (Lu & Xia, 2016).

Ethylene Polymerization

• Titanium and zirconium complexes with [N, O] ligands including 2-(benzo[d]thiazol-2-yl) phenol demonstrated moderate to good activities in ethylene polymerization (Jia & Jin, 2009).

Antimicrobial Polyurethane Coating

• A coumarin thiazole derivative, 2-(2-amino-1,3-thiazol-4-yl)-3H-benzo[f]chromen-3-one, exhibited significant antimicrobial activity when incorporated into polyurethane varnishes, suggesting potential use in antimicrobial coatings (El‐Wahab et al., 2014).

Anticancer Activity

• N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, starting from 2-(4-methylphenyl)acetic acid, showed promising anticancer activity against various cancer cell lines (Ravinaik et al., 2021).

Safety and Hazards

The compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P305, P351, and P338.

Mechanism of Action

Target of Action

• Benzothiazoles often interact with enzymes, receptors, or cellular components. For instance, some benzothiazole derivatives exhibit anti-tubercular activity by targeting enzymes involved in mycobacterial cell wall biosynthesis .

Mode of Action

• For example, Voreloxin, a benzothiazole derivative, binds to DNA and interacts with topoisomerase II, leading to DNA double-strand breaks and cell death .

Result of Action

• For anti-tubercular benzothiazoles, inhibition of mycobacterial cell wall synthesis disrupts bacterial growth and survival .